1-(dimethoxymethyl)-4-methylpiperazine
Overview
Description
1-(Dimethoxymethyl)-4-methylpiperazine (1-DMM-4-MP) is a synthetic compound used in a variety of laboratory experiments and scientific research applications. It is a derivative of piperazine, a cyclic compound found in many natural and synthetic compounds. 1-DMM-4-MP is an important tool in the field of biochemistry, pharmacology, and toxicology, and is used in a variety of research applications.
Mechanism of Action
1-(dimethoxymethyl)-4-methylpiperazine acts as an inhibitor of enzymes, proteins, and drug targets. It binds to the active site of the enzyme or protein, and blocks the reaction or binding of the target molecule. This mechanism of action is important in the study of enzyme kinetics, drug metabolism, and drug-target interactions.
Biochemical and Physiological Effects
1-(dimethoxymethyl)-4-methylpiperazine has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as proteins involved in cell signaling pathways. It has also been shown to inhibit the binding of drugs to their targets, and to alter the activity of proteins involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
1-(dimethoxymethyl)-4-methylpiperazine has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be used in a variety of research applications. Furthermore, it is relatively non-toxic and can be used in a variety of concentrations. However, it is important to note that 1-(dimethoxymethyl)-4-methylpiperazine can be toxic at high concentrations, and should be used with caution.
Future Directions
In the future, 1-(dimethoxymethyl)-4-methylpiperazine may be used in a variety of research applications, including the study of enzyme kinetics and the development of new drugs. It may also be used to study the effects of drugs on cell signaling pathways and drug-target interactions. Additionally, 1-(dimethoxymethyl)-4-methylpiperazine may be used to study the effects of drugs on the nervous system and other physiological processes. Finally, 1-(dimethoxymethyl)-4-methylpiperazine may be used to study the effects of drugs on the immune system and other physiological processes.
Synthesis Methods
1-(dimethoxymethyl)-4-methylpiperazine can be synthesized from a variety of starting materials, including piperazine, dimethoxymethyl chloride, and 4-methylpiperazine. The reaction is typically carried out in an organic solvent, such as dichloromethane or ethyl acetate. The reaction is typically carried out at room temperature, but can be heated to increase the rate of the reaction. The product is typically purified by recrystallization from an appropriate solvent.
Scientific Research Applications
1-(dimethoxymethyl)-4-methylpiperazine has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug metabolism. It has also been used in the study of cell signaling pathways and drug-target interactions. In addition, 1-(dimethoxymethyl)-4-methylpiperazine has been used in the study of enzyme kinetics and the development of new drugs.
properties
IUPAC Name |
1-(dimethoxymethyl)-4-methylpiperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2O2/c1-9-4-6-10(7-5-9)8(11-2)12-3/h8H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKSOQPYUAWXQOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10519259 |
Source
|
| Record name | 1-(Dimethoxymethyl)-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10519259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Dimethoxymethyl)-4-methylpiperazine | |
CAS RN |
82502-21-4 |
Source
|
| Record name | 1-(Dimethoxymethyl)-4-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10519259 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(dimethoxymethyl)-4-methylpiperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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